Cas no 80047-12-7 (N-methylpiperidin-4-yl propionate)

N-methylpiperidin-4-yl propionate structure
80047-12-7 structure
Product Name:N-methylpiperidin-4-yl propionate
CAS No:80047-12-7
MF:C9H17NO2
MW:171.23678278923
CID:985047
PubChem ID:133349
Update Time:2025-04-20

N-methylpiperidin-4-yl propionate Chemical and Physical Properties

Names and Identifiers

    • N-methylpiperidin-4-yl propionate
    • (1-methylpiperidin-4-yl) propanoate
    • 1-Methyl-4-piperidinol propanoate (ester)
    • 1-Methyl-4-piperidinyl propionate
    • 4-Piperidinol, 1-methyl-, propanoate (ester)
    • N-methyl-4-piperidyl propionate
    • 80047-12-7
    • methylpiperidin-4-yl propionate
    • Propionic acid 1-methyl-piperidin-4-yl ester
    • N-Methylpiperidyl propionate
    • CHEMBL39512
    • SCHEMBL16897737
    • BDBM50021429
    • DTXSID60230048
    • Inchi: 1S/C9H17NO2/c1-3-9(11)12-8-4-6-10(2)7-5-8/h8H,3-7H2,1-2H3
    • InChI Key: OVQSLAXVKJVHJO-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C1CCN(C)CC1

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.5Ų
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